4-O-Demethyl Griseofulvin
4-O-Demethyl Griseofulvin
Brand Name:
Vulcanchem
CAS No.:
5128-41-6
VCID:
VC0117687
InChI:
InChI=1S/C16H15ClO6/c1-7-4-8(18)5-11(22-3)16(7)15(20)12-9(19)6-10(21-2)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3
SMILES:
CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3O)OC)Cl)OC
Molecular Formula:
C₁₆H₁₅ClO₆
Molecular Weight:
338.74 g/mol
4-O-Demethyl Griseofulvin
CAS No.: 5128-41-6
Reference Standards
VCID: VC0117687
Molecular Formula: C₁₆H₁₅ClO₆
Molecular Weight: 338.74 g/mol
| CAS No. | 5128-41-6 |
|---|---|
| Product Name | 4-O-Demethyl Griseofulvin |
| Molecular Formula | C₁₆H₁₅ClO₆ |
| Molecular Weight | 338.74 g/mol |
| IUPAC Name | 7-chloro-4-hydroxy-3',6-dimethoxy-5'-methylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione |
| Standard InChI | InChI=1S/C16H15ClO6/c1-7-4-8(18)5-11(22-3)16(7)15(20)12-9(19)6-10(21-2)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3 |
| Standard InChIKey | KTICLSBYPHKDMM-UHFFFAOYSA-N |
| SMILES | CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3O)OC)Cl)OC |
| Canonical SMILES | CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3O)OC)Cl)OC |
| Synonyms | (1’S,6’R)-7-Chloro-4-hydroxy-2’,6-dimethoxy-6’-methylspiro[benzofuran-2(3H),1’-[2]cyclohexene]-3,4’-dione; (1’S-trans)- 7-Chloro-4-hydroxy-2’,6-dimethoxy-6’-methylspiro_x000B_[benzofuran-2(3H),1’-[2]cyclohexene]-3,4’-dione; 4-Desmethylgriseofulvin; |
| PubChem Compound | 6452395 |
| Last Modified | Dec 23 2021 |
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